Cas no 2680822-10-8 (benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate
• CAS No: 2680822-10-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5636698
• PubChem ID: 165922791
• Update Time: 2025-11-01

benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292293
• 2680822-10-8
• benzyl N-[(2-hydroxyphenyl)methyl]-N-(2-methylprop-2-en-1-yl)carbamate
• benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate

• Inchi： 1S/C19H21NO3/c1-15(2)12-20(13-17-10-6-7-11-18(17)21)19(22)23-14-16-8-4-3-5-9-16/h3-11,21H,1,12-14H2,2H3
• InChI Key： YITQBVPTRPYGIM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=C)C)CC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate

Benzyl N-(2-Hydroxyphenyl)Methyl-N-(2-Methylprop-2-En-1-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate, with CAS No. 2680822-10-8, is a compound of significant interest in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate functional group. The presence of the hydroxyl group on the phenyl ring and the isopropenyl group adds complexity to its chemical properties, making it a subject of extensive research.

The benzyl group in this compound contributes to its aromatic stability, while the carbamate functional group imparts versatility in terms of reactivity and potential applications. Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the synthesis of polymers and biodegradable plastics. The hydroxyl group on the phenyl ring plays a crucial role in enhancing the compound's ability to form hydrogen bonds, which is essential for its solubility and interaction with other molecules.

One of the most notable aspects of Benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate is its potential as a precursor for more complex organic molecules. Researchers have explored its use in click chemistry reactions, where it serves as a building block for constructing larger molecular frameworks. This has opened up new avenues for drug discovery and the development of novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The physical properties of Benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate are equally intriguing. Its melting point and boiling point are within ranges that make it suitable for various industrial applications. Additionally, its solubility in common organic solvents facilitates its use in laboratory settings and large-scale manufacturing processes.

From an environmental perspective, this compound has shown promise as a biodegradable alternative to traditional plastics. Studies conducted by leading research institutions have demonstrated that it can undergo enzymatic degradation under specific conditions, reducing its environmental footprint compared to conventional materials.

In conclusion, Benzyl N-(2-hydroxyphenyl)methyl-N-(2-methylprop-2-en-1-yl)carbamate (CAS No. 2680822-10-8) is a multifaceted compound with applications spanning organic synthesis, materials science, and environmental chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.